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molecular formula C7H3BrF2O B1272164 4-Bromo-2,6-difluorobenzaldehyde CAS No. 537013-51-7

4-Bromo-2,6-difluorobenzaldehyde

Cat. No. B1272164
CAS RN: 537013-51-7
M. Wt: 221 g/mol
InChI Key: CZGVAISJIQNQEJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09339501B2

Procedure details

Using analogous reaction condition and reagents as described in Example 20 for the preparation of I-20a above, 1-bromo-3,5-difluoro-benzene (2 g, 2.10.36 mmol) in THF was reacted with DMF (1.43 g, 19.68 mmol), n-butyl lithium (1.56 ml, 12.4 mmol) and diisopropyl amine (0.57 mL, 15.5 mmol) to afford crude product. Purification by column chromatography on silica gel (2% ethyl acetate in hexane) afforded 1.35 g of the product (61% yield).
Name
1-bromo-3,5-difluoro-benzene
Quantity
2 g
Type
reactant
Reaction Step One
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
DMF
Quantity
1.43 g
Type
reactant
Reaction Step Two
Name
n-butyl lithium
Quantity
1.56 mL
Type
reactant
Reaction Step Two
Name
diisopropyl amine
Quantity
0.57 mL
Type
reactant
Reaction Step Two
Name
product
Yield
61%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:7]=[C:6]([F:8])[CH:5]=[C:4]([F:9])[CH:3]=1.CN([CH:13]=[O:14])C.C([Li])CCC.C(NC(C)C)(C)C>C1COCC1>[Br:1][C:2]1[CH:7]=[C:6]([F:8])[C:5]([CH:13]=[O:14])=[C:4]([F:9])[CH:3]=1

Inputs

Step One
Name
1-bromo-3,5-difluoro-benzene
Quantity
2 g
Type
reactant
Smiles
BrC1=CC(=CC(=C1)F)F
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCOC1
Step Two
Name
DMF
Quantity
1.43 g
Type
reactant
Smiles
CN(C)C=O
Name
n-butyl lithium
Quantity
1.56 mL
Type
reactant
Smiles
C(CCC)[Li]
Name
diisopropyl amine
Quantity
0.57 mL
Type
reactant
Smiles
C(C)(C)NC(C)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
to afford crude product
CUSTOM
Type
CUSTOM
Details
Purification by column chromatography on silica gel (2% ethyl acetate in hexane)

Outcomes

Product
Name
product
Type
product
Smiles
BrC1=CC(=C(C=O)C(=C1)F)F
Measurements
Type Value Analysis
AMOUNT: MASS 1.35 g
YIELD: PERCENTYIELD 61%
YIELD: CALCULATEDPERCENTYIELD 58.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.